![molecular formula C13H16FNO B1371012 2-[Cyclopentyl(methyl)amino]-5-fluorobenzaldehyde CAS No. 1096809-50-5](/img/structure/B1371012.png)
2-[Cyclopentyl(methyl)amino]-5-fluorobenzaldehyde
Overview
Description
“2-[Cyclopentyl(methyl)amino]-5-fluorobenzaldehyde” is a chemical compound with the molecular formula C13H16FNO . It has a molecular weight of 221.27 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzaldehyde group substituted with a fluorine atom at the 5th position and a cyclopentyl(methyl)amino group at the 2nd position .Physical And Chemical Properties Analysis
This compound has a predicted density of 1.176±0.06 g/cm3 and a predicted boiling point of 338.0±27.0°C .Scientific Research Applications
Synthesis of Derivatives
2-[Cyclopentyl(methyl)amino]-5-fluorobenzaldehyde is involved in the stereoselective synthesis of 2-aminobenzylidene derivatives. A one-pot synthesis approach from 2-halobenzaldehydes, methylidene compounds, and secondary cycloamines under mild conditions yields these derivatives with high stereoselectivity (Xu et al., 2014).
Application in Chemical Synthesis
This compound is also used in the synthesis of various chemical intermediates. For instance, the synthesis of 4-{2-[N-methyl-N-(2-pyridyl)]aminoethoxy} benzaldehyde involves a two-step process utilizing secondary amines and fluorobenzaldehydes, showcasing the versatility of these compounds in chemical synthesis (Bin-chang, 2012).
Development of Metal Complexes
In the field of coordination chemistry, derivatives of fluorobenzaldehydes, including 2-[Cyclopentyl(methyl)amino]-5-fluorobenzaldehyde, are synthesized for forming metal complexes. These complexes are studied for their biological activities, such as antimicrobial properties, indicating the relevance of these compounds in medicinal chemistry (Sumrra et al., 2018).
Radiolabeling Studies
This compound finds application in radiolabeling, such as in the synthesis of benzodiazepine derivatives for use in radiopharmaceuticals. The fluorine atom plays a crucial role in these syntheses, making the compound relevant for nuclear medicine research (Johnströma et al., 1994).
Polymer and Materials Science
In materials science, fluorobenzaldehydes, including 2-[Cyclopentyl(methyl)amino]-5-fluorobenzaldehyde, are used in the synthesis of polyphenols. These compounds contribute to the study of physical properties like thermal stability and conductivity in polymeric materials (Kaya et al., 2012).
properties
IUPAC Name |
2-[cyclopentyl(methyl)amino]-5-fluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO/c1-15(12-4-2-3-5-12)13-7-6-11(14)8-10(13)9-16/h6-9,12H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJEHUUHWWBSQHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCC1)C2=C(C=C(C=C2)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[Cyclopentyl(methyl)amino]-5-fluorobenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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